Cas no 532974-09-7 (3,5-dimethyl-N-2-(3-{(4-nitrophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide)

• Product Name: 3,5-dimethyl-N-2-(3-{(4-nitrophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide
• CAS No: 532974-09-7
• MF: C₂₆H₂₅N₃O₃S
• MW: 459.56000494957
• CID: 6529970
• Update Time: 2025-06-28

3,5-dimethyl-N-2-(3-{(4-nitrophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-N-2-(3-{(4-nitrophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide
• Benzamide, 3,5-dimethyl-N-[2-[3-[[(4-nitrophenyl)methyl]thio]-1H-indol-1-yl]ethyl]-

• Inchi： 1S/C26H25N3O3S/c1-18-13-19(2)15-21(14-18)26(30)27-11-12-28-16-25(23-5-3-4-6-24(23)28)33-17-20-7-9-22(10-8-20)29(31)32/h3-10,13-16H,11-12,17H2,1-2H3,(H,27,30)
• InChI Key： YFSIFXKBKQFCQS-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC2=CC=C([N+]([O-])=O)C=C2)=C1)(=O)C1=CC(C)=CC(C)=C1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 677.3±55.0 °C(Predicted)
• pka: 15.04±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3,5-dimethyl-N-2-(3-{(4-nitrophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide

3,5-Dimethyl-N-2-(3-{(4-Nitrophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide: A Comprehensive Overview

3,5-Dimethyl-N-2-(3-{(4-nitrophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide (CAS No. 532974-09-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The chemical structure of 3,5-dimethyl-N-2-(3-{(4-nitrophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide is notable for its indole core, which is a common motif in many biologically active molecules. The presence of the nitrophenyl and methylsulfanyl groups adds to its complexity and contributes to its unique pharmacological profile. These functional groups are known to influence the compound's solubility, stability, and reactivity, making it a valuable candidate for various therapeutic applications.

Recent research has focused on the potential of 3,5-dimethyl-N-2-(3-{(4-nitrophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3,5-dimethyl-N-2-(3-{(4-nitrophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 3,5-dimethyl-N-2-(3-{(4-nitrophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide have also been studied in detail. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. However, further studies are needed to optimize its formulation and dosing regimens for clinical use.

In terms of safety and toxicity, preliminary studies have indicated that 3,5-dimethyl-N-2-(3-{(4-nitrophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide is well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are essential before it can be advanced to clinical trials. These assessments will include evaluations of potential side effects and interactions with other medications.

The potential applications of 3,5-dimethyl-N-2-(3-{(4-nitrophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide extend beyond its anti-inflammatory and anticancer properties. Recent studies have explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

In conclusion, 3,5-dimethyl-N-2-(3-{(4-nitrophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide (CAS No. 532974-09-7) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it a promising candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in the advancement of modern medicine.